4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[[(2S)-2-aminopropanoyl]-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H29N3O3/c1-6-18(13(19)11(2)16)12-7-9-17(10-8-12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3/t11-/m0/s1
• InChI Key: WBXNWXQLDNWTAD-NSHDSACASA-N
• Canonical SMILES: CCN(C1CCN(CC1)C(=O)OC(C)(C)C)C(=O)C(C)N
• Isomeric SMILES: CCN(C1CCN(CC1)C(=O)OC(C)(C)C)C(=O)[C@H](C)N
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl ester group at the 1-position and a substituted ethyl-amino moiety at the 4-position. The tert-butyl ester serves as a protective group, enhancing solubility in organic solvents and stability during synthetic processes .

Biological Activity

4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, a complex organic compound, is attracting attention in pharmacological research due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and implications for therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_{15}H_{29}N_{3}O_{3}$ and a molecular weight of approximately 299.409 g/mol. Its structure includes a piperidine ring, an amino acid derivative, and a tert-butyl ester group, which contribute to its chemical reactivity and biological activity.

Key Physical Properties

Property	Value
Molecular Weight	299.409 g/mol
Density	1.056 ± 0.06 g/cm³
Predicted Boiling Point	428.5 ± 20.0 °C

Research indicates that compounds similar to 4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester may act as agonists or antagonists at specific receptors in the central nervous system (CNS). The presence of both amine and carboxylic acid functional groups allows for diverse interactions with neurotransmitter systems, potentially influencing pain management and neuropharmacology.

Analgesic Properties

Preliminary studies suggest that this compound exhibits significant analgesic properties , making it a candidate for pain management therapies. The structural similarity to known psychoactive substances indicates potential applications in treating conditions such as chronic pain or neuropathic disorders.

Synthesis

The synthesis of 4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester typically involves multi-step organic synthesis techniques. Key steps include:

• Formation of the Piperidine Ring : Utilizing appropriate reagents to construct the piperidine framework.
• Introduction of Functional Groups : Sequential addition of the amino acid derivative and tert-butyl ester.
• Purification : Employing techniques such as chromatography to isolate the desired product.

Synthetic Route Overview

A simplified synthetic route might look like this:

$$\text{Starting Material}\rightarrow \text{Piperidine Intermediate}\rightarrow \text{Amino Acid Addition}\rightarrow \text{Final Product}$$

Study 1: Analgesic Efficacy

In a study examining the analgesic effects of structurally related compounds, researchers found that derivatives with similar piperidine structures exhibited significant pain relief in animal models. The study highlighted the importance of specific functional groups in enhancing receptor affinity and efficacy.

Study 2: CNS Interaction Studies

Another investigation focused on the interaction of this compound with various CNS receptors. Results indicated that it could modulate neurotransmitter activity, suggesting a dual role as both an agonist and antagonist depending on receptor subtype.

Comparison with Similar Compounds

Structural Analogues

A. tert-Butyl (1-acetylpiperidin-4-yl)carbamate ()

• Structure : Contains a piperidine core with a tert-butyl carbamate group and an acetyl substituent.
• Key Differences: Lacks the (S)-2-amino-propionyl-ethyl-amino side chain.
• Synthetic Relevance : Synthesized via acetylation of tert-butyl piperidin-4-ylcarbamate, demonstrating the utility of tert-butyl esters in protecting amines during multi-step syntheses .

B. 4-[4-(6-Amino-pyridin-3-yl)pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester ()

• Structure : Piperidine with tert-butyl ester and a pyrazole-pyridine substituent.
• Key Differences: Incorporates a heteroaromatic system instead of the amino-propionyl group.
• Applications : Serves as a building block for kinase inhibitors, highlighting the versatility of tert-butyl esters in drug discovery .

C. 4-[(2S)-2-Carboxy-1-pyrrolidinyl]-piperidine-1-carboxylic acid tert-butyl ester ()

• Structure : Combines piperidine and pyrrolidine rings with a carboxylic acid group.
• Key Differences: The pyrrolidine-carboxylic acid moiety introduces polarity, contrasting with the neutral amino-propionyl group in the target compound.
• Reactivity : The carboxylic acid enables further functionalization (e.g., amide coupling), a feature absent in the target compound .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Stability Notes
Target Compound	C₁₅H₂₇N₃O₃	297.40	tert-butyl ester, (S)-amino	Likely stable in organic solvents
tert-Butyl (1-acetylpiperidin-4-yl)carbamate	C₁₂H₂₂N₂O₃	242.32	Acetyl, tert-butyl carbamate	Stable under acidic conditions
4-(4-Bromo-pyrazol-1-ylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	C₁₄H₂₂BrN₃O₂	352.25	Bromopyrazole, tert-butyl ester	Halogen may enhance reactivity

• Thermal Stability : Tert-butyl esters in polymers decompose at ~116–125 kJ/mol activation energy (). The target compound’s ester group likely exhibits similar thermal behavior, requiring controlled storage conditions .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing tert-butyl piperidine carboxylate derivatives like this compound?

• Methodology : The tert-butyl ester group is typically introduced via carbamate protection using di-tert-butyl dicarbonate (Boc₂O) under basic conditions (e.g., DMAP or TEA). For piperidine derivatives, regioselective functionalization at the 4-position can be achieved using nucleophilic substitution or coupling reactions. For example, Ludwig and Lehr (2004) describe tert-butyl ester synthesis via activated intermediates like mixed carbonates .
• Key Considerations : Optimize reaction temperature (0–25°C) and solvent polarity (e.g., dichloromethane or THF) to avoid Boc-group cleavage. Purification via column chromatography with silica gel and ethyl acetate/hexane gradients is standard .

Q. How can researchers confirm the purity and identity of this compound?

• Analytical Workflow :

• GC-MS : Use split-mode injection (1:50) at 280°C with RT alignment to reference standards (e.g., tetracosane at 9.258 minutes) .
• HPLC-TOF : Employ reverse-phase C18 columns with acetonitrile/water gradients. Theoretical exact mass (e.g., 276.1838 g/mol) should align with measured values (Δppm < 2) .
• FTIR-ATR : Confirm carbonyl stretches (C=O at ~1680–1720 cm⁻¹) and Boc-group vibrations (C-O-C at ~1250 cm⁻¹) .

Advanced Research Questions

Q. How can structural modifications to the piperidine core influence biological activity?

• Case Study : Dutta et al. (1996) demonstrated that substituents at the 4-position of piperidine (e.g., fluorophenyl groups) enhance binding affinity to dopamine transporters. For this compound, replacing the ethyl-amino group with bulkier aryl moieties could modulate receptor selectivity .
• Experimental Design : Perform molecular docking studies (e.g., AutoDock Vina) to predict interactions with target proteins. Validate via radiolabeled binding assays using [³H]ligands .

Q. What strategies resolve contradictions in solubility data for tert-butyl-protected piperidines?

• Problem : Reported solubility ranges vary widely (e.g., 3.5E-5 g/L for a related compound ).
• Resolution :

Use computational tools (e.g., ACD/Labs) to predict logP and solubility .

Validate experimentally via shake-flask method in PBS (pH 7.4) or DMSO stocks.

Adjust co-solvents (e.g., PEG-400) for in vitro assays to prevent precipitation .

Safety and Handling

Q. What safety protocols are critical when handling this compound?

• PPE Requirements : Wear nitrile gloves, safety goggles, and lab coats. Use respiratory protection (N95 masks) if airborne particles are generated .
• Storage : Store at 2–8°C in sealed containers under nitrogen to prevent hydrolysis of the Boc group. Label containers with GHS toxicity warnings (Category 4 for acute toxicity) .

Data Interpretation

Q. How should researchers interpret conflicting spectroscopic data (e.g., GC-MS vs. HPLC)?

• Troubleshooting :

• GC-MS Artifacts : Check for thermal degradation by comparing EI-MS fragmentation patterns to literature .
• HPLC Purity Discrepancies : Verify column compatibility (e.g., C18 vs. HILIC) and mobile phase pH (e.g., 4.6 acetate buffer) to resolve co-elution issues .

Method Development

Q. What chromatographic conditions optimize separation of enantiomers in this compound?

• Chiral HPLC : Use Chiralpak IA or IB columns with hexane/isopropanol (90:10) at 1.0 mL/min. Monitor enantiomeric excess (ee) via UV detection at 254 nm .
• Validation : Spike samples with racemic mixtures to confirm resolution (R > 1.5) .